Cas no 31470-16-3 (2H-Pyran-2,4(3H)-dione)

2H-Pyran-2,4(3H)-dione is a cyclic diketone compound characterized by its pyran ring structure with carbonyl groups at the 2- and 4-positions. This heterocyclic scaffold is of significant interest in synthetic organic chemistry due to its versatility as a building block for pharmaceuticals, agrochemicals, and functional materials. Its reactive α,β-unsaturated carbonyl system enables diverse transformations, including nucleophilic additions and cycloadditions, facilitating the synthesis of complex molecular architectures. The compound’s stability and well-defined reactivity profile make it a valuable intermediate in medicinal chemistry for developing bioactive molecules. Its structural features also lend utility in materials science, particularly in designing conjugated systems for optoelectronic applications.

2H-Pyran-2,4(3H)-dione structure

Product Name:2H-Pyran-2,4(3H)-dione

CAS No:31470-16-3

MF:C₅H₄O₃

MW:112.083461761475

MDL:MFCD18814848

CID:317536

Update Time:2025-06-29

2H-Pyran-2,4(3H)-dione Chemical and Physical Properties

Names and Identifiers

- 2H-Pyran-2,4(3H)-dione
- 4-Pentenoicacid, 5-hydroxy-3-oxo-, d-lactone (6CI)
- pyran-2,4-dione
- MDL： MFCD18814848
- Inchi： 1S/C5H4O3/c6-4-1-2-8-5(7)3-4/h1-2H,3H2
- InChI Key： MERGMNQXULKBCH-UHFFFAOYSA-N
- SMILES： O1C=CC(CC1=O)=O

Computed Properties

Exact Mass: 112.01602

Experimental Properties

PSA: 43.37

2H-Pyran-2,4(3H)-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A208859-1g	2H-Pyran-2,4(3H)-dione	31470-16-3	97%	1g	$1721.00	2021-07-07
Chemenu	CM342112-1g	2H-Pyran-2,4(3H)-dione	31470-16-3	95%+	1g	$1704	2023-02-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H908890-100mg	2H-Pyran-2,4(3H)-dione	31470-16-3	95%	100mg	4,680.00	2021-05-17
eNovation Chemicals LLC	D582801-100mg	2H-Pyran-2,4(3H)-dione(9CI)	31470-16-3	95%	100mg	$500	2024-05-24
eNovation Chemicals LLC	D582801-500mg	2H-Pyran-2,4(3H)-dione(9CI)	31470-16-3	95%	500mg	$1538	2024-05-24
Aaron	AR0038S2-25mg	2H-Pyran-2,4(3H)-dione	31470-16-3	95%	25mg	$174.00	2025-01-21
Aaron	AR0038S2-100mg	2H-Pyran-2,4(3H)-dione	31470-16-3	95%	100mg	$450.00	2025-01-21
Aaron	AR0038S2-250mg	2H-Pyran-2,4(3H)-dione	31470-16-3	95%	250mg	$624.00	2025-01-21
1PlusChem	1P0038JQ-25mg	2H-Pyran-2,4(3H)-dione	31470-16-3	95%	25mg	$203.00	2025-02-19
1PlusChem	1P0038JQ-100mg	2H-Pyran-2,4(3H)-dione	31470-16-3	95%	100mg	$510.00	2025-02-19

2H-Pyran-2,4(3H)-dione Related Literature

1. Index pages

J. Chem. Soc. Perkin Trans. 2 1982 A001
2. 1H, 13C, and 15N nuclear magnetic resonance studies on the tautomerism of the Schiff's bases of 3-acetyl-6-methyl-2H-pyran-2,4(3H)-dione and 3,5-diacetyltetrahydropyran-2,4,6-trione

Sau-Fun Tan,Kok-Peng Ang,H. L. Jayachandran,Alan J. Jones,William R. Begg J. Chem. Soc. Perkin Trans. 2 1982 513
3. 995. Dehydroacetic acid and its derivatives

J. D. Edwards,J. E. Page,M. Pianka J. Chem. Soc. 1964 5200
4. Cascade [4 + 1] annulation via more environmentally friendly nitrogen ylides in water: synthesis of bicyclic and tricyclic fused dihydrofurans

Atul Kumar,Suman Srivastava,Garima Gupta Green Chem. 2012 14 3269
5. Purines, pyrimidines, and imidazoles. Part XLIV. Syntheses of some dihydro-1,3-oxazine derivatives and related substituted uracils

Shamshad Ahmed,Roy Lofthouse,Gordon Shaw J. Chem. Soc. Perkin Trans. 1 1976 1969

Additional information on 2H-Pyran-2,4(3H)-dione

Comprehensive Overview of 2H-Pyran-2,4(3H)-dione (CAS No. 31470-16-3): Properties, Applications, and Industry Insights

2H-Pyran-2,4(3H)-dione (CAS No. 31470-16-3) is a heterocyclic organic compound featuring a pyran ring with two carbonyl groups. This structure grants it unique reactivity, making it valuable in synthetic chemistry, pharmaceuticals, and material science. The compound is also referred to by synonyms like 2,4-Pyrandione or Pyran-2,4-dione, often searched by researchers exploring heterocyclic building blocks or carbonyl derivatives.

In recent years, the demand for functionalized pyrans has surged due to their role in designing biodegradable polymers and pharmaceutical intermediates. A trending topic in 2024 is the use of such compounds in green chemistry, aligning with global sustainability goals. Researchers frequently query "31470-16-3 solubility" or "2H-Pyran-2,4(3H)-dione synthesis," reflecting interest in its practical handling and scalable production.

The physicochemical properties of 2H-Pyran-2,4(3H)-dione include a molecular weight of 112.08 g/mol and a melting point range of 80–85°C. Its keto-enol tautomerism is a key focus area, often discussed in forums about tautomeric stability. This behavior impacts its applications in chelation chemistry and catalysis, where it acts as a ligand for metal ions.

Industrially, CAS No. 31470-16-3 is utilized in the synthesis of flavonoid analogs and UV absorbers. With rising interest in natural product mimicry, its derivatives are explored for antioxidant properties. SEO-optimized queries like "2H-Pyran-2,4(3H)-dione safety data" or "31470-16-3 supplier" highlight commercial and regulatory concerns.

Analytical techniques such as HPLC and NMR are critical for characterizing this compound. Recent publications emphasize its role in multicomponent reactions, a hot topic in click chemistry. For labs seeking alternatives to toxic reagents, 2H-Pyran-2,4(3H)-dione offers a balance of reactivity and safety.

Future prospects include its integration into bio-based materials and electronic coatings, addressing trends like "eco-friendly additives." As research evolves, CAS No. 31470-16-3 remains a versatile candidate for innovation in organic synthesis and industrial applications.